Cas no 1555284-18-8 (2-bromo-5-(but-3-yn-1-yl)thiophene)

• Product Name: 2-bromo-5-(but-3-yn-1-yl)thiophene
• CAS No: 1555284-18-8
• MF: C₈H₇BrS
• MW: 215.110180139542
• CID: 6257964
• PubChem ID: 83935004
• Update Time: 2025-06-27

2-bromo-5-(but-3-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(but-3-yn-1-yl)thiophene
• EN300-1937327
• 1555284-18-8

• Inchi： 1S/C8H7BrS/c1-2-3-4-7-5-6-8(9)10-7/h1,5-6H,3-4H2
• InChI Key： LDIFSOBRSCMMTE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCC#C)S1

Computed Properties

• Exact Mass: 213.94518g/mol
• Monoisotopic Mass: 213.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-bromo-5-(but-3-yn-1-yl)thiophene

Professional Introduction to 2-bromo-5-(but-3-yn-1-yl)thiophene (CAS No. 1555284-18-8)

2-bromo-5-(but-3-yn-1-yl)thiophene, identified by its Chemical Abstracts Service number CAS No. 1555284-18-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromine atom at the 2-position and a butenynyl group at the 5-position. The unique structural attributes of this compound make it a valuable intermediate in the development of various chemical applications, particularly in medicinal chemistry and material science.

The molecular structure of 2-bromo-5-(but-3-yn-1-yl)thiophene consists of a five-membered aromatic ring containing sulfur, which is a characteristic feature of thiophenes. The presence of a bromine atom at the 2-position enhances its reactivity, making it a versatile precursor for further functionalization. Additionally, the butenynyl group introduces a triple bond, which can participate in various chemical reactions such as Sonogashira coupling, providing access to a wide range of derivatives with potential biological activity.

In recent years, there has been growing interest in thiophene derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing the thiophene scaffold exhibit antimicrobial, anti-inflammatory, and anticancer activities. The brominated and alkyne-substituted thiophenes, such as 2-bromo-5-(but-3-yn-1-yl)thiophene, have shown particular promise in these areas. For instance, researchers have utilized this compound as a building block for synthesizing novel thiazole derivatives that exhibit potent antitumor effects.

The synthesis of 2-bromo-5-(but-3-yn-1-yl)thiophene typically involves the bromination of thiophene followed by coupling with butenynyl halides or organometallic reagents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These techniques are crucial for producing complex molecular architectures with precision, which is essential for pharmaceutical applications.

One of the most compelling aspects of 2-bromo-5-(but-3-yn-1-yl)thiophene is its potential in drug discovery. The combination of the bromine atom and the alkyne group provides multiple sites for further chemical modification, allowing chemists to design molecules with tailored biological activities. For example, recent research has explored the use of this compound in developing small-molecule inhibitors targeting specific enzymes involved in cancer progression. The ability to modify the thiophene core while maintaining its inherent pharmacological properties makes it an attractive candidate for medicinal chemists.

The role of computational chemistry in understanding the behavior of 2-bromo-5-(but-3-yn-1-yl)thiophene cannot be overstated. Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into its mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental techniques and accelerating the development of new therapeutic agents.

In conclusion, 2-bromo-5-(but-3-yn-1-yl)thiophene (CAS No. 1555284-18-8) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with diverse biological activities. As research in this field continues to evolve, compounds like this will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry and material science.